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Compound of Interest

Compound Name: 5-Bromo-2-methylthioanisole

Cat. No.: B599528 Get Quote

An In-depth Technical Guide to 5-Bromo-2-
methylthioanisole
For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Bromo-2-methylthioanisole, also known as 4-bromo-1-methyl-2-(methylthio)benzene, is a

halogenated aromatic sulfide. This document provides a comprehensive overview of its known

molecular structure and properties based on currently available data. Due to the limited publicly

accessible experimental information, this guide also highlights areas where further research

and data generation are required.

Molecular Structure and Identification
5-Bromo-2-methylthioanisole is an organic compound featuring a benzene ring substituted

with a bromine atom, a methyl group, and a methylthio group.

Systematic Name: 4-Bromo-1-methyl-2-(methylthio)benzene Common Name: 5-Bromo-2-
methylthioanisole CAS Number: 142994-01-2[1][2][3][4] Molecular Formula: C₈H₉BrS[1][2]

Molecular Structure Visualization:

Caption: 2D structure of 5-Bromo-2-methylthioanisole.
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Physicochemical Properties
Detailed experimental data on the physicochemical properties of 5-Bromo-2-
methylthioanisole are not widely available in the public domain. The table below summarizes

the information that has been collated from various chemical supplier databases.

Property Value Source

Molecular Weight 217.13 g/mol [3]

Appearance Yellow liquid Hoffman Fine Chemicals

Melting Point Not Available

Boiling Point Not Available

Density Not Available

Storage
Store in a dry place at room

temperature (20 to 22 °C)
Hoffman Fine Chemicals

Spectroscopic Data
While some suppliers indicate the availability of spectroscopic data such as NMR, HPLC, and

LC-MS, the actual spectra and detailed peak information are not publicly accessible.[3]

Researchers requiring this information are advised to contact chemical suppliers directly.

Synthesis and Experimental Protocols
A specific, detailed, and validated experimental protocol for the synthesis of 5-Bromo-2-
methylthioanisole is not readily available in the scientific literature or patent databases.

General synthetic routes for related bromo-thioanisole derivatives may serve as a starting point

for developing a synthetic strategy.

Logical Workflow for a Potential Synthesis:

A plausible synthetic route could involve the bromination of 2-methylthioanisole or the

methylation of 5-bromo-2-methylthiophenol. The following diagram illustrates a generalized

logical workflow for a potential synthesis and characterization process.
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Caption: A potential workflow for the synthesis and characterization.

Biological Activity and Signaling Pathways
There is currently no publicly available information regarding the biological activity of 5-Bromo-
2-methylthioanisole or its involvement in any signaling pathways. Its structural similarity to

other biologically active molecules suggests potential for investigation in areas such as

medicinal chemistry and drug discovery.

Conclusion and Future Directions
5-Bromo-2-methylthioanisole is a chemical compound for which basic identifying information

is available. However, a significant gap exists in the public domain concerning its detailed

physicochemical properties, spectroscopic data, validated synthesis protocols, and biological

activity. For researchers and professionals in drug development, this presents an opportunity

for foundational research to fully characterize this molecule and explore its potential
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applications. The generation and publication of experimental data for this compound would be

a valuable contribution to the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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